Cas no 2301850-78-0 (Benzonitrile, 2,4-dichloro-5-hydrazinyl-)

• Product Name: Benzonitrile, 2,4-dichloro-5-hydrazinyl-
• CAS No: 2301850-78-0
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD31720183
• CID: 5155190
• Update Time: 2026-03-03

Benzonitrile, 2,4-dichloro-5-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4-dichloro-5-hydrazinyl-

• MDL： MFCD31720183
• Inchi： 1S/C7H5Cl2N3/c8-5-2-6(9)7(12-11)1-4(5)3-10/h1-2,12H,11H2
• InChI Key： CCEVIDSJZYOBLP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(NN)=C(Cl)C=C1Cl

Additional information on Benzonitrile, 2,4-dichloro-5-hydrazinyl-

Introduction to Benzonitrile, 2,4-dichloro-5-hydrazinyl- (CAS No. 2301850-78-0)

Benzonitrile, 2,4-dichloro-5-hydrazinyl- (CAS No. 2301850-78-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Benzonitrile, 2,4-dichloro-5-hydrazinyl- consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions and a hydrazine group at the 5 position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the versatility of Benzonitrile, 2,4-dichloro-5-hydrazinyl- in various biochemical processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes without affecting normal cells makes it a promising lead for the development of targeted cancer therapies.

In addition to its anticancer properties, Benzonitrile, 2,4-dichloro-5-hydrazinyl- has also shown activity against microbial pathogens. Studies conducted by researchers at the University of California have revealed that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for its use in developing novel antibiotics to combat multidrug-resistant infections.

The synthesis of Benzonitrile, 2,4-dichloro-5-hydrazinyl- involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of 2,4-dichlorobenzonitrile with hydrazine hydrate under controlled conditions. The reaction is typically carried out in a polar solvent such as ethanol or methanol and requires careful monitoring to ensure high yields and purity of the final product.

The physical and chemical properties of Benzonitrile, 2,4-dichloro-5-hydrazinyl- have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130 to 135°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is only sparingly soluble in water. These properties make it suitable for use in various pharmaceutical formulations.

In terms of safety and handling, Benzonitrile, 2,4-dichloro-5-hydrazinyl- should be stored in a cool, dry place away from sources of heat and moisture. Proper personal protective equipment (PPE) should be worn when handling the compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

The potential applications of Benzonitrile, 2,4-dichloro-5-hydrazinyl- extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers are actively exploring its use as an intermediate in the development of new drugs and materials.

In conclusion, Benzonitrile, 2,4-dichloro-5-hydrazinyl- (CAS No. 2301850-78-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents and other applications.